N-trifluoroacetyl-L-DOPA

• Molecular Formula: C11H10F3NO5
• Molecular Weight: 293.20 g/mol
• IUPAC Name: (2S)-3-(3,4-dihydroxyphenyl)-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C11H10F3NO5/c12-11(13,14)10(20)15-6(9(18)19)3-5-1-2-7(16)8(17)4-5/h1-2,4,6,16-17H,3H2,(H,15,20)(H,18,19)/t6-/m0/s1
• InChI Key: OKZBEJACBVMFCS-LURJTMIESA-N
• Isomeric SMILES: C1=CC(=C(C=C1C[C@@H](C(=O)O)NC(=O)C(F)(F)F)O)O
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)NC(=O)C(F)(F)F)O)O

Description

N-Trifluoroacetyl-L-DOPA is a chemically modified derivative of L-3,4-dihydroxyphenylalanine (L-DOPA), a precursor to dopamine and a cornerstone in Parkinson’s disease treatment. The trifluoroacetyl (TFA) group is attached to the amino (-NH2) moiety of L-DOPA, enhancing its lipophilicity and stability during synthetic processes. This modification is critical in radiopharmaceutical synthesis, where protecting groups like TFA improve reaction efficiency and enantiomeric purity. For instance, Behnam Azad et al. utilized trifluoromethanesulfonic acid as a solvent for electrophilic fluorination to produce 6-[¹⁸F]fluoro-L-DOPA, highlighting the TFA group’s role in facilitating regioselective fluorination .

N-Trifluoroacetyl-L-DOPA also serves as an intermediate in prodrug development. describes N-(β-Alanyl)-L-DOPA trifluoroacetate, a compound synthesized for enhanced blood-brain barrier penetration, demonstrating the versatility of TFA-protected L-DOPA derivatives in drug design .

Comparison with Similar Compounds

N-Methyl-L-DOPA (Methyldopa)

• Structure: Methyl group (-CH3) substituted on the amino group of L-DOPA.
• Synthesis: Alkylation of L-DOPA’s amino group under basic conditions.
• Applications: Antihypertensive agent (α2-adrenergic agonist) rather than a dopamine precursor.
• Key Data: Commercial availability (Sigma-Aldrich) with ≥98% purity . Cross-reactivity studies show minimal interference with L-DOPA in immunoassays, underscoring structural specificity .

6-Fluoro-L-DOPA

• Structure : Fluorine atom at the 6-position of the phenyl ring.
• Synthesis : Electrophilic fluorination using [¹⁸F]F2 or nucleophilic isotopic exchange. TFA-protected precursors (e.g., 4-O-pivaloyl-L-DOPA) are critical for high-yield, enantiomerically pure 6-[¹⁸F]fluoro-L-DOPA production, as demonstrated by Ishiwata et al. .
• Applications: PET imaging agent for neuroendocrine tumors and Parkinson’s disease. The ¹⁸F-labeled variant provides superior imaging resolution compared to non-radioactive analogs.
• Key Data :
  • Radiochemical yield: 20–25% (electrophilic method) vs. 40–50% (nucleophilic method) .
  • Enantiomeric excess >95% achieved using chiral precursors .

α-Difluoromethyl-DOPA

• Structure : Difluoromethyl (-CF2H) group at the α-carbon.
• Synthesis : Electrophilic substitution or fluoromethylation of L-DOPA precursors.
• Applications: Investigated as an irreversible inhibitor of aromatic L-amino acid decarboxylase (AADC), prolonging L-DOPA’s half-life by preventing peripheral metabolism.
• Key Data: CAS RN: 69955-03-9; exhibits 10-fold higher AADC inhibition potency compared to non-fluorinated analogs .

3-O-Methyl-L-DOPA

• Structure : Methyl group at the 3-hydroxy position of the catechol ring.
• Synthesis : Methylation of L-DOPA via catechol-O-methyltransferase (COMT) or chemical methods.
• Used in pharmacokinetic studies to assess COMT inhibitor efficacy (e.g., entacapone) .
• Key Data: Cross-reactivity: 0.1% in L-DOPA immunoassays, indicating minimal interference . Stability: Retains 90% purity under freeze-drying conditions, unlike heat-sensitive L-DOPA .

L-DOPA Phosphoramidate Derivatives

• Structure: Phosphate or phosphoramidate groups conjugated to the amino or carboxylate moiety.
• Synthesis : Coupling reactions using diphenylphosphite or carbodiimide reagents .
• Applications : Prodrugs designed to improve oral bioavailability and CNS delivery.
• Key Data :
  • Phosphoramidate derivatives show 3-fold higher plasma stability than L-DOPA esters .

Comparative Analysis Table

Compound	Structural Modification	Key Applications	Synthesis Method	Advantages Over L-DOPA	Limitations
N-Trifluoroacetyl-L-DOPA	TFA at amino group	Radiopharmaceutical intermediate	Electrophilic fluorination	Enhanced stability, regioselectivity	Requires deprotection for activity
N-Methyl-L-DOPA	Methyl at amino group	Hypertension treatment	Alkylation	Peripheral action, minimal CNS effects	Limited BBB penetration
6-Fluoro-L-DOPA	Fluorine at 6-position	PET imaging	Isotopic exchange/electrophilic	High imaging contrast	Short ¹⁸F half-life (109.7 min)
α-Difluoromethyl-DOPA	CF2H at α-carbon	AADC inhibition	Fluoromethylation	Prolongs L-DOPA half-life	Potential toxicity from metabolites
3-O-Methyl-L-DOPA	Methyl at 3-OH	Pharmacokinetic marker	COMT-mediated methylation	Stable metabolite	No therapeutic activity

Research Findings and Trends

• Synthetic Efficiency : N-Trifluoroacetyl-L-DOPA-based routes (e.g., 4-O-pivaloyl-L-DOPA) achieve higher radiochemical yields (40–50%) compared to traditional methods .
• Metabolic Stability : Fluorinated derivatives (6-fluoro, α-difluoromethyl) resist enzymatic degradation better than L-DOPA, making them suitable for prolonged activity .
• Clinical Relevance : While 6-[¹⁸F]fluoro-L-DOPA is FDA-approved for imaging, N-trifluoroacetyl derivatives remain preclinical, primarily serving as synthetic intermediates .